Cas no 2362-50-7 (Thianthrene, 5-oxide)

• Product Name: Thianthrene, 5-oxide
• CAS No: 2362-50-7
• MF: C₁₂H₈OS₂
• MW: 232.321320533752
• MDL: MFCD01464038
• CID: 262156
• PubChem ID: 73220
• Update Time: 2025-11-02

Thianthrene, 5-oxide Chemical and Physical Properties

Names and Identifiers

• Thianthrene, 5-oxide
• 1,9-dibromo-thianthrene
• 4-thianthrene mono sulfoxide
• Thianthrene monooxide
• thianthrene monosulfoxide
• Thianthrene oxide
• Thianthrene S-oxide
• thianthrene sulphoxide
• thiantrene monosulfoxide
• 5
• MLS002638514
• DTXSID00178293
• NSC16859
• SY317218
• NSC 16859
• thianthrene-S-oxide
• 5lambda4-thianthren-5-one
• 5??-THIANTHREN-5-ONE
• D81298
• thianthrene-5-oxide
• Thianthrene 5-oxide
• CAA36250
• NSC-16859
• thianthren 5-oxid
• HMS3093B03
• AKOS037649108
• TCMDC-124300
• CHEMBL529598
• BS-16583
• E?-thianthren-5-one
• AE-562/12222893
• SMR001547988
• MFCD01464038
• SCHEMBL1144620
• 2362-50-7
• EN300-7459526
• C12H8OS2
• CS-0135499
• DTXCID30100784

• MDL： MFCD01464038
• Inchi： 1S/C12H8OS2/c13-15-11-7-3-1-5-9(11)14-10-6-2-4-8-12(10)15/h1-8H
• InChI Key： NYVGTLXTOJKHJN-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2SC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 232.00200
• Monoisotopic Mass: 232.001656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6
• XLogP3: 2.9

Experimental Properties

• Density: 1.49
• Boiling Point: 423.2°Cat760mmHg
• Flash Point: 209.7°C
• Refractive Index: 1.797
• PSA: 61.58000
• LogP: 4.18360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins Thianthrenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins 1,4-benzodithiins Thianthrenes

Additional information on Thianthrene, 5-oxide

Exploring Thianthrene, 5-oxide (CAS No. 2362-50-7): Properties, Applications, and Innovations

Thianthrene, 5-oxide (CAS No. 2362-50-7) is a sulfur-containing heterocyclic compound that has garnered significant attention in both academic and industrial research. With its unique molecular structure, this compound serves as a versatile intermediate in organic synthesis, materials science, and photochemistry. The growing interest in sulfur-based organic compounds for sustainable technologies, such as organic electronics and green chemistry, has further elevated the relevance of Thianthrene, 5-oxide in contemporary research.

One of the most intriguing aspects of Thianthrene, 5-oxide is its role in photoactive materials. Researchers are increasingly exploring its potential in organic light-emitting diodes (OLEDs) and photocatalysts, driven by the global demand for energy-efficient lighting and renewable energy solutions. The compound’s ability to undergo reversible redox reactions makes it a candidate for energy storage systems, aligning with the surge in interest for next-generation batteries and supercapacitors.

From a synthetic perspective, Thianthrene, 5-oxide is often utilized as a model substrate for studying sulfur oxidation mechanisms. Its stability and well-defined reactivity patterns make it invaluable for elucidating reaction pathways in organosulfur chemistry. This has practical implications for industries focused on pharmaceutical intermediates and agrochemicals, where sulfur-containing scaffolds are prevalent.

Environmental and green chemistry applications of Thianthrene, 5-oxide are also gaining traction. As industries seek eco-friendly alternatives to traditional solvents and catalysts, this compound’s potential as a biodegradable oxidant or ligand in metal-free catalysis is being actively investigated. Such innovations resonate with the broader push toward sustainable chemical processes and circular economy principles.

In analytical chemistry, Thianthrene, 5-oxide is employed as a fluorescence probe due to its distinct emission properties. Its sensitivity to microenvironmental changes makes it useful for sensing applications, particularly in biological imaging and pollutant detection. This aligns with the rising demand for high-precision diagnostic tools and environmental monitoring technologies.

The compound’s crystal engineering potential is another area of exploration. Its ability to form supramolecular architectures through non-covalent interactions has implications for designing functional materials with tailored optical or mechanical properties. This intersects with the booming field of nanotechnology and smart materials, where molecular-level control is paramount.

Despite its niche status, Thianthrene, 5-oxide exemplifies how specialty chemicals can drive innovation across disciplines. Whether in renewable energy, advanced materials, or environmental science, its multifaceted applications underscore the importance of fundamental research in unlocking new technological frontiers. As the scientific community continues to explore its capabilities, Thianthrene, 5-oxide remains a compound to watch in the evolving landscape of functional organic molecules.